Cas no 7440-14-4 (radium)

• Product name: radium
• CAS No: 7440-14-4
• MF: Ra
• MW: Ra
• CID: 862365
• PubChem ID: 6328144

radium Chemical and Physical Properties

Names and Identifiers

• radium
• radium atom
• Actinium-X
• HSDB 2146
• Thorium-X
• Ra
• RADIUM [WHO-DD]
• CHEBI:33325
• radio
• RADIUM [HSDB]
• EINECS 231-122-4
• CHEMBL4300465
• NS00082260
• Radium 226,228
• 7440-14-4
• Q1128
• RADIUM [MI]
• W90AYD6R3Q
• 88Ra
• DTXSID2024294
• UNII-W90AYD6R3Q

• Inchi： 1S/Ra.2H
• InChI Key： HCWPIIXVSYCSAN-UHFFFAOYSA-N
• SMILES： [Ra]

Computed Properties

• Exact Mass: 0
• Monoisotopic Mass: 226.02541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 5.5
• Melting Point: 700°
• Boiling Point: bp 1737°
• PSA: 0

radium Security Information

• Hazardous Material transportation number：3323
• HazardClass：7